4,4,4-Trifluoro-3-(pyridin-3-yl)butanoic acid

• Molecular Formula: C9H8F3NO2
• Molecular Weight: 219.16 g/mol
• IUPAC Name: 4,4,4-trifluoro-3-pyridin-3-ylbutanoic acid
• InChI: InChI=1S/C9H8F3NO2/c10-9(11,12)7(4-8(14)15)6-2-1-3-13-5-6/h1-3,5,7H,4H2,(H,14,15)
• InChI Key: PTNUNSSGPICBBE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)C(CC(=O)O)C(F)(F)F

Description

4,4,4-Trifluoro-3-(pyridin-3-yl)butanoic acid (CAS: 1342493-30-4) is a fluorinated carboxylic acid featuring a pyridin-3-yl substituent at the β-position. Its molecular formula is C₉H₇F₃NO₂, with a molecular weight of 230.15 g/mol. The compound is characterized by the electron-withdrawing trifluoromethyl group and the nitrogen-containing pyridine ring, which influence its acidity, solubility, and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4,4,4-Trifluoro-3-(pyridin-3-yl)butanoic acid typically involves the introduction of the trifluoromethyl group and the pyridine ring into the butanoic acid backbone. One common method involves the use of trifluoromethylation reagents and pyridine derivatives under controlled conditions. The reaction conditions often include the use of catalysts, solvents, and specific temperature and pressure settings to ensure the desired product yield and purity .

Industrial Production Methods: Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize yield and minimize costs. This can include continuous flow reactors and automated systems to ensure consistent quality and efficiency .

Chemical Reactions Analysis

Types of Reactions: 4,4,4-Trifluoro-3-(pyridin-3-yl)butanoic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can lead to the formation of reduced derivatives.

Substitution: The trifluoromethyl group and pyridine ring can participate in substitution reactions, leading to the formation of various substituted products.

Common Reagents and Conditions: Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., lithium aluminum hydride), and nucleophiles for substitution reactions. The reaction conditions vary depending on the desired product but generally involve controlled temperatures and the use of appropriate solvents .

Major Products Formed:

Scientific Research Applications

4,4,4-Trifluoro-3-(pyridin-3-yl)butanoic acid has a wide range of applications in scientific research:

Chemistry: Used as a building block in the synthesis of complex organic molecules.

Biology: Investigated for its potential biological activities and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a precursor in drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4,4,4-Trifluoro-3-(pyridin-3-yl)butanoic acid involves its interaction with specific molecular targets and pathways. The trifluoromethyl group and pyridine ring play crucial roles in these interactions, influencing the compound’s reactivity and binding affinity.

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent-Based Classification

Group 1: Pyridinyl Derivatives

• 4,4,4-Trifluoro-3-(pyridin-3-yl)butanoic acid (CAS: 1342493-30-4) Molecular Formula: C₉H₇F₃NO₂ Key Features: Pyridine ring introduces aromaticity and basicity. Predicted pKa ~3.5 (based on analogous compounds) due to electron-withdrawing effects of CF₃ and pyridine. Applications: Used in ligand synthesis for metal complexes (e.g., Pd, Pt) in catalysis .

Group 2: Indolyl Derivatives

• 4,4,4-Trifluoro-3-(1H-indol-3-yl)butanoic acid (CAS: 153233-36-4) Molecular Formula: C₁₂H₁₀F₃NO₂ Molecular Weight: 257.21 g/mol Key Features: Indole substituent provides electron-rich aromaticity, enhancing π-π stacking in biological systems. Storage at 2–8°C ensures stability . Synthesis: Highest reported yield: 94% via multi-step coupling .

Group 3: Pyrazolyl Derivatives

• 4,4,4-Trifluoro-3-(trimethyl-1H-pyrazol-4-yl)butanoic acid (CAS: 1375473-90-7) Molecular Formula: C₁₀H₁₃F₃N₂O₂ Molecular Weight: 250.22 g/mol Key Features: Pyrazole ring offers hydrogen-bonding sites, increasing solubility in polar solvents. No boiling point data available .
• 4,4,4-Trifluoro-3-(4-nitro-1H-pyrazol-1-yl)butanoic acid (CAS: 2054953-19-2) Molecular Formula: C₇H₆F₃N₃O₄ Density: 1.72 g/cm³ (predicted) Acidity: pKa ~3.51 (predicted), slightly higher than pyridinyl analog due to nitro group electron withdrawal .

Group 4: Trifluoromethyl/Alkyl Derivatives

• 4,4,4-Trifluoro-3-(trifluoromethyl)butanoic acid (CAS: 17327-33-2) Molecular Formula: C₅H₄F₆O₂ Molecular Weight: 210.07 g/mol Key Features: Enhanced lipophilicity from dual CF₃ groups. Storage at +4°C; used as a fluorine tracer in peptide synthesis .
• 3,3-Bis(trifluoromethyl)-3-hydroxypropanoic acid (CAS: 1547-36-0) Molecular Formula: C₅H₄F₆O₃ Boiling Point: 255.8°C Solubility: Water-soluble; hydroxy group increases polarity .

Comparative Data Table

Compound (CAS)	Molecular Formula	Molecular Weight (g/mol)	Key Substituent	pKa (Predicted/Reported)	Notable Applications
1342493-30-4	C₉H₇F₃NO₂	230.15	Pyridin-3-yl	~3.5	Metal-ligand complexes
153233-36-4	C₁₂H₁₀F₃NO₂	257.21	Indol-3-yl	-	Bioactive intermediates
1375473-90-7	C₁₀H₁₃F₃N₂O₂	250.22	Trimethylpyrazole	-	Solubility-enhanced APIs
17327-33-2	C₅H₄F₆O₂	210.07	CF₃	-	Fluorine tracers
2054953-19-2	C₇H₆F₃N₃O₄	229.14	Nitropyrazole	3.51	High-density materials

Biological Activity

4,4,4-Trifluoro-3-(pyridin-3-yl)butanoic acid is a fluorinated compound that has garnered attention due to its potential biological activity. The trifluoromethyl group is known to enhance the lipophilicity and metabolic stability of compounds, which can influence their pharmacological properties. This article provides a comprehensive overview of the biological activities associated with this compound, including its biochemical interactions, cellular effects, and potential therapeutic applications.

Chemical Structure and Properties

The chemical structure of 4,4,4-Trifluoro-3-(pyridin-3-yl)butanoic acid can be represented as follows:

$$\text{C}_9\text{H}_8\text{F}_3\text{N}\text{O}_2$$

This compound features a pyridine ring and a trifluoromethyl group attached to a butanoic acid backbone, which contributes to its unique properties.

Mechanisms of Biological Activity

The biological activity of 4,4,4-Trifluoro-3-(pyridin-3-yl)butanoic acid is primarily mediated through its interactions with various biomolecules:

• Enzyme Interaction : The compound may act as an inhibitor or activator for specific enzymes, influencing metabolic pathways and cellular functions. For instance, the trifluoromethyl group can enhance binding affinity to target enzymes.
• Cell Signaling Modulation : It has been observed that this compound can modulate cell signaling pathways, impacting gene expression and cellular metabolism. This modulation can lead to significant biochemical changes within cells.

Biological Activity in Laboratory Studies

Several studies have investigated the biological effects of 4,4,4-Trifluoro-3-(pyridin-3-yl)butanoic acid in vitro and in vivo:

In Vitro Studies

• Cell Viability Assays : Research indicates that varying concentrations of the compound affect cell viability differently. At low concentrations, minimal effects are observed, while higher concentrations can lead to significant cytotoxicity in certain cell lines .
• Mechanistic Insights : The compound's interaction with specific receptors or enzymes alters their conformation and activity. This interaction may lead to downstream effects on cellular signaling pathways.

In Vivo Studies

• Animal Models : Animal studies have shown that this compound's dosage significantly influences its biological effects. Higher doses often correlate with increased biochemical changes and physiological responses.
• Metabolic Pathways : The compound participates in various metabolic pathways, interacting with enzymes and cofactors that facilitate its metabolism into other biologically active metabolites.

Case Studies

Several case studies highlight the therapeutic potential of 4,4,4-Trifluoro-3-(pyridin-3-yl)butanoic acid:

• Antitumor Activity : In a study involving malignant pleural mesothelioma cells, the compound exhibited antiproliferative effects when combined with other agents like trametinib. This combination therapy showed enhanced efficacy compared to monotherapy .
• Inflammatory Response Modulation : The compound has been investigated for its ability to modulate inflammatory responses in various cellular models. Its mechanism appears to involve the inhibition of pro-inflammatory pathways .

Comparative Analysis with Similar Compounds

A comparison with similar compounds reveals unique aspects of 4,4,4-Trifluoro-3-(pyridin-3-yl)butanoic acid:

Compound Name	Structure	Biological Activity
4-Amino-3-(trifluoromethyl)butanoic acid	Contains amino group	Enzyme inhibitor; modulates cellular metabolism
4-Methylumbelliferone	Aromatic compound	Inhibits hyaluronic acid synthesis; anti-inflammatory properties
4-Amino-3-methylbutanoic acid	Similar backbone	Neuroprotective effects; modulates neurotransmitter release